N-[2-(diethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride

Specification

• CAS No.: 1135205-25-2
• Molecular Formula: C24H30ClN3O3S
• Molecular Weight: 476.0 g/mol
• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C24H29N3O3S.ClH/c1-5-26(6-2)9-10-27(24-25-19-14-16(3)13-17(4)22(19)31-24)23(28)18-7-8-20-21(15-18)30-12-11-29-20;/h7-8,13-15H,5-6,9-12H2,1-4H3;1H
• Standard InChI Key: FFOFGCLFNOPKKX-UHFFFAOYSA-N
• SMILES: CCN(CC)CCN(C1=NC2=CC(=CC(=C2S1)C)C)C(=O)C3=CC4=C(C=C3)OCCO4.Cl
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC(=CC(=C2S1)C)C)C(=O)C3=CC4=C(C=C3)OCCO4.Cl

Introduction

N-[2-(Diethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride is a complex organic compound that belongs to the class of benzothiazoles and dioxines. This compound is notable for its potential pharmacological properties, including antimicrobial and anticancer effects, which are common among benzothiazole derivatives.

Synthesis and Chemical Reactivity

The synthesis of N-[2-(Diethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride typically involves multi-step organic reactions. These methods ensure high yields and purity of the final product while allowing for modifications to optimize biological activity.

The chemical reactivity of this compound can be characterized by its ability to undergo various transformations typical of amides and heterocycles. Potential reactions include hydrolysis, alkylation, and acylation, which are common in organic chemistry.

Biological Activities

Preliminary studies suggest that compounds similar to N-[2-(Diethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride exhibit various biological activities. These may include antimicrobial and anticancer effects, which are attributed to the benzothiazole and dioxine components.

Comparison of Related Compounds

Compound Name	Molecular Formula	Key Features
N-[2-(Diethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride	Not specified	Contains benzothiazole and dihydro-benzodioxine moieties
N-[2-(Diethylamino)ethyl]-N-(5-methoxybenzothiazol-2-yl)-carboxamide	C16H24N3O	Contains methoxy instead of dimethyl groups
N-[2-(Diethylamino)ethyl]-N-(5-fluorobenzothiazol-2-yl)-carboxamide	C16H24ClF	Fluorinated variant
N-[2-(Diisopropylamino)ethyl]-N-(5-methylbenzothiazol-2-yl)-carboxamide	C18H28N4OS	Features isopropyl instead of ethyl groups

These compounds illustrate variations in substituents that can affect biological activity and pharmacokinetic properties while maintaining a core structural framework similar to that of the target compound.